Cas no 1260385-72-5 (Methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate)

• Product Name: Methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate
• CAS No: 1260385-72-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 4778745
• PubChem ID: 74890522
• Update Time: 2026-02-27

Methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate
• 6-Azaindole-4-carboxylic acid methyl ester
• CS-0091837
• Methyl 6-Azaindole-4-carboxylate
• AS-0747
• methyl1h-pyrrolo[2,3-c]pyridine-4-carboxylate
• D75240
• 1260385-72-5
• Methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate

• Inchi： 1S/C9H8N2O2/c1-13-9(12)7-4-10-5-8-6(7)2-3-11-8/h2-5,11H,1H3
• InChI Key： UNLBAMDCHWKLSH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC2=C1C=CN2)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate

Recent Advances in the Study of Methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate (CAS: 1260385-72-5)

Methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate (CAS: 1260385-72-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug development. Recent studies have explored its applications in the synthesis of novel pharmacophores, particularly in the context of kinase inhibitors and other therapeutic agents targeting various diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the role of Methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancers, inflammatory diseases, and neurodegenerative disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against several kinases, including JAK2 and FLT3, which are implicated in myeloproliferative neoplasms and acute myeloid leukemia, respectively. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity, leading to the identification of promising lead candidates.

In addition to its applications in kinase inhibition, Methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate has also been investigated for its potential in antimicrobial therapy. A recent preprint on bioRxiv reported that certain derivatives of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study employed molecular docking simulations to elucidate the binding interactions between the compound and bacterial target proteins, providing insights into its mechanism of action.

Another notable development is the use of Methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate in the design of fluorescent probes for bioimaging applications. Researchers have functionalized the core structure with fluorophores to create tools for visualizing cellular processes in real-time. A 2022 publication in ACS Chemical Biology detailed the synthesis and characterization of such probes, which were successfully used to track kinase activity in live cells. This advancement opens new avenues for studying intracellular signaling pathways and evaluating drug effects in physiological environments.

Despite these promising findings, challenges remain in the development of Methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further optimization and preclinical testing. However, the compound's versatility and the growing body of research supporting its applications suggest that it holds considerable potential for future drug discovery efforts. Ongoing studies are expected to explore its utility in additional therapeutic areas, including antiviral and anti-inflammatory treatments.

In conclusion, Methyl 1h-pyrrolo[2,3-c]pyridine-4-carboxylate (CAS: 1260385-72-5) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, antimicrobial therapy, and bioimaging. Continued research into its derivatives and mechanisms of action will likely yield new insights and therapeutic candidates, reinforcing its importance in the field of chemical biology and drug development.